Cas no 42067-67-4 (2-adamantylmethanamine)

2-Adamantylmethanamine is a bicyclic amine derivative characterized by its rigid adamantane core, which imparts exceptional stability and steric hindrance. This compound is valued in organic synthesis and pharmaceutical research for its unique structural properties, enabling applications as a building block in the development of bioactive molecules, including CNS-targeting agents and enzyme inhibitors. Its high lipophilicity and resistance to metabolic degradation make it particularly useful in designing compounds with enhanced bioavailability and prolonged activity. The adamantyl moiety also contributes to improved binding affinity in receptor-ligand interactions. Suitable for nucleophilic substitutions and reductive aminations, it serves as a versatile intermediate in medicinal chemistry and material science.

2-adamantylmethanamine structure

Product Name:2-adamantylmethanamine

CAS No:42067-67-4

MF:C₁₁H₁₉N

MW:165.27526307106

MDL:MFCD02632265

CID:335231

PubChem ID:303813

Update Time:2025-06-08

2-adamantylmethanamine Chemical and Physical Properties

Names and Identifiers

- Tricyclo[3.3.1.13,7]decane-2-methanamine
- 2-adamantylmethanamine
- 1-adamantanemethylamine
- adamantan-2-ylmethanamine
- C-adamantan-2-yl-methylamine
- MFCD02632265
- CS-0100818
- NSC-193494
- EN300-58719
- AKOS006238831
- NSC193494
- (ADAMANTAN-2-YL)METHANAMINE
- DTXSID60307623
- SCHEMBL906308
- 42067-67-4
- SCHEMBL20999922
- 2-aminomethyl-adamantane
- PS-18058
- SY322790
- AKOS000177582
- 1-[(1R,3R,5R,7R)-ADAMANTAN-2-YL]METHANAMINE
- Adamantane-2-methanamine
- P20544
- 1-(ADAMANTAN-2-YL)METHANAMINE
- AKOS BC-0207
- MDL： MFCD02632265
- Inchi： 1S/C11H19N/c12-6-11-9-2-7-1-8(4-9)5-10(11)3-7/h7-11H,1-6,12H2
- InChI Key： UIIZRVWVFJSCHN-UHFFFAOYSA-N
- SMILES： NCC1C2CC3CC(C2)CC1C3

Computed Properties

Exact Mass: 165.15200
Monoisotopic Mass: 165.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2
XLogP3: 2.6

Experimental Properties

Density: 1.006
Boiling Point: 229.9°Cat760mmHg
Flash Point: 88.2°C
Refractive Index: 1.526
PSA: 26.02000
LogP: 2.71770

2-adamantylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB556251-1 g	2-Adamantylmethanamine; .	42067-67-4		1g	€561.50	2023-07-10
Chemenu	CM560925-1g	Adamantan-2-ylmethanamine	42067-67-4	95%+	1g	$***	2023-03-29
Chemenu	CM560925-5g	Adamantan-2-ylmethanamine	42067-67-4	95%+	5g	$***	2023-03-29
Chemenu	CM560925-10g	Adamantan-2-ylmethanamine	42067-67-4	95%+	10g	$***	2023-05-30
eNovation Chemicals LLC	D658648-1G	1-(adamantan-2-yl)methanamine	42067-67-4	97%	1g	$375	2024-07-21
eNovation Chemicals LLC	D658648-5G	1-(adamantan-2-yl)methanamine	42067-67-4	97%	5g	$1130	2024-07-21
eNovation Chemicals LLC	D658648-10G	1-(adamantan-2-yl)methanamine	42067-67-4	97%	10g	$1695	2024-07-21
ChemScence	CS-0100818-1g	Adamantan-2-ylmethanamine	42067-67-4		1g	$575.0	2022-04-27
Enamine	EN300-58719-0.05g	(adamantan-2-yl)methanamine	42067-67-4	95%	0.05g	$75.0	2023-05-31
Enamine	EN300-58719-0.1g	(adamantan-2-yl)methanamine	42067-67-4	95%	0.1g	$110.0	2023-05-31

2-adamantylmethanamine Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

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